Cas no 1204669-61-3 ((Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride)

• Product Name: (Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride
• CAS No: 1204669-61-3
• MF: C₆H₉ClN₄O₃
• MW: 220.613659620285
• MDL: MFCD28125596
• CID: 2092689
• PubChem ID: 135905428
• Update Time: 2025-10-29

(Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• (Z)-N-Hydroxy-4-((2-methoxyethyl)amino)-1,2,5-oxadiazole-3-carbimidoyl chloride
• (Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride
• CS-0442014
• 4-(2-Methoxyethylamino)-1,2,5-oxadiazole-3-carbonyl chloride oxime
• N-hydroxy-4-((2-methoxyethyl)amino)-1,2,5-oxadiazole-3-carbimidoyl chloride
• (3Z)-N-Hydroxy-4-(2-methoxyethylamino)-1,2,5-oxadiazole-3-carboximidoyl chloride
• AS-72082
• 1204669-61-3
• SCHEMBL145035
• (Z)-N-Hydroxy-4-((2-methoxyethyl)amino)-1,2,5-oxadiazole-3-carbimidoylchloride
• AKOS024463671

• MDL： MFCD28125596
• Inchi： 1S/C6H9ClN4O3/c1-13-3-2-8-6-4(5(7)9-12)10-14-11-6/h12H,2-3H2,1H3,(H,8,11)/b9-5-
• InChI Key： CJKQNSAIXIFSOF-UITAMQMPSA-N
• SMILES： Cl/C(/C1C(=NON=1)NCCOC)=N\O

Computed Properties

• Exact Mass: 220.0363179g/mol
• Monoisotopic Mass: 220.0363179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Boiling Point: 422.1±55.0°C at 760 mmHg

(Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD289421)

Additional information on (Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride

The Chemical Compound CAS No. 1204669-61-3: (Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride

The compound with CAS No. 1204669-61-3, known as (Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two adjacent oxygen atoms and three nitrogen atoms. The oxadiazole core in this molecule is further substituted with a hydroxy group at the N-position and an amino group attached to a methoxyethyl chain at the 4-position, making it a derivative with unique chemical properties.

Recent studies have highlighted the importance of oxadiazole derivatives in the field of pharmaceutical development due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the carbonimidoyl chloride group in this compound suggests its potential as an electrophilic reagent in organic synthesis, particularly in peptide coupling or other nucleophilic substitution reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, including those with potential therapeutic applications.

The stereochemistry of the compound is specified by the (Z) configuration at the carbonimidoyl chloride group, which is crucial for determining its reactivity and selectivity in chemical reactions. This stereochemical aspect has been explored in recent research to understand how it influences the molecule's interaction with biological targets or its behavior in synthetic pathways. Such insights are vital for optimizing its use in biomedical applications and chemical manufacturing.

In terms of synthesis, this compound can be prepared through a multi-step process involving the reaction of an oxadiazole derivative with appropriate chlorinating agents under controlled conditions. The introduction of the methoxyethyl amino group and the hydroxy substituent requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient routes for synthesizing such compounds, reducing environmental impact while maintaining product quality.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods allow for precise determination of its molecular structure and stereochemistry, which are critical for ensuring its consistency and reliability in downstream applications.

Looking ahead, the (Z)-N-hydroxy-4-[(2-methoxyethyl)amino]-1,2,5-oxadiazole-3-carbonimidoyl chloride holds promise as a versatile building block in organic synthesis. Its unique combination of functional groups makes it suitable for exploring new chemical reactions and developing innovative materials. Researchers are actively investigating its potential role in drug delivery systems, agrochemicals, and advanced materials science.

In conclusion, CAS No. 1204669-61-3 represents a cutting-edge chemical entity with multifaceted applications across diverse fields. Its structure, reactivity, and synthetic versatility position it as a key player in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial advancements.